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Application Notes and Protocols: Enzalutamide
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Introduction
Enzalutamide is a potent, second-generation nonsteroidal antiandrogen (NSAA) that targets

the androgen receptor (AR) signaling pathway. It binds to the AR with a higher affinity than

older antiandrogens like bicalutamide.[1] Enzalutamide is utilized in the treatment of castration-

resistant prostate cancer (CRPC). Its mechanism of action involves multiple steps in the AR

signaling cascade, making it an effective inhibitor of androgen-mediated cancer cell growth.[2]

[3][4] These application notes provide detailed information on the solubility of Enzalutamide and

protocols for its preparation and use in research settings.

Physicochemical and Solubility Data
Enzalutamide is a crystalline solid that is practically insoluble in water but soluble in several

organic solvents.[5][6] Proper dissolution is critical for accurate and reproducible experimental

results. The following tables summarize the key physicochemical properties and solubility data

for Enzalutamide.

Table 1: Physicochemical Properties of Enzalutamide
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Property Value

Synonym MDV3100

Molecular Formula C₂₁H₁₆F₄N₄O₂S

Molecular Weight 464.4 g/mol

Appearance Crystalline solid

Storage Temperature -20°C (as solid)

Stability ≥ 4 years (as solid at -20°C)

Data sourced from Cayman Chemical product information sheet.[7]

Table 2: Solubility of Enzalutamide in Common Solvents
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Solvent Solubility (approx.) Notes

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL

Recommended for high-

concentration stock solutions.

[8]

Dimethylformamide (DMF) ~25 mg/mL
An alternative to DMSO for

stock solutions.[7]

Ethanol ~0.5 mg/mL Sparingly soluble.[7][9]

Methanol Soluble

Quantitative data not

consistently available, but

generally more soluble than in

ethanol.[10]

Acetonitrile Soluble

Suitable for preparing working

solutions for analytical

methods.[10]

Aqueous Buffers (e.g., PBS) Sparingly soluble

Direct dissolution is not

recommended. Dilute from a

stock in an organic solvent.[7]

Corn Oil ≥ 2.5 mg/mL (with 10% DMSO)
A common vehicle for in vivo

studies.[8]

Solubility can be influenced by temperature, purity, and the presence of other solutes. It is

advisable to perform a small-scale test to confirm solubility in your specific experimental

conditions.

Experimental Protocols
Preparation of Stock Solutions
Materials:

Enzalutamide powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile, conical polypropylene tubes (e.g., 1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Protocol for 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh the desired amount of Enzalutamide powder using an analytical

balance in a chemical fume hood. For 1 mL of a 10 mM stock solution, weigh 4.644 mg of

Enzalutamide (Molecular Weight = 464.4 g/mol ).

Dissolution: Transfer the weighed powder into a sterile conical tube. Add the calculated

volume of DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution until the Enzalutamide is completely dissolved. Gentle warming to

37°C can aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term use (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[8]

Preparation of Working Solutions for In Vitro Cell-Based
Assays
Materials:

Enzalutamide stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Sterile microcentrifuge tubes or 96-well plates

Calibrated pipettes and sterile, filtered pipette tips

Protocol:
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Thawing: Thaw a single aliquot of the Enzalutamide stock solution at room temperature.

Intermediate Dilution (Optional): For creating a wide range of concentrations, it is often

useful to first prepare an intermediate dilution (e.g., 1 mM) by diluting the 10 mM stock

solution 1:10 in cell culture medium or DMSO.

Final Dilution: On the day of the experiment, perform serial dilutions of the stock or

intermediate solution directly into the complete cell culture medium to achieve the desired

final concentrations for treating the cells.

Solvent Concentration Control: Ensure that the final concentration of DMSO in the cell

culture medium is consistent across all treatment groups, including the vehicle control, and is

typically kept below 0.5% to avoid solvent-induced cytotoxicity.

Preparation of Formulation for In Vivo Animal Studies
Materials:

Enzalutamide powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl) or Corn oil

Sterile tubes

Vortex mixer and/or sonicator

Protocol for Oral Gavage Formulation (e.g., 2.5 mg/mL):[8]

Initial Dissolution: Dissolve the required amount of Enzalutamide in DMSO. For a final

formulation with 10% DMSO, this will be the initial solvent.
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Vehicle Preparation: In a separate sterile tube, prepare the vehicle by mixing the

components in the desired ratio. A common formulation is 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.

Mixing: Add the components sequentially, ensuring each is fully mixed before adding the

next. For example, add the Enzalutamide in DMSO to the PEG300, vortex, then add the

Tween-80, vortex, and finally add the saline.

Homogenization: Ensure the final solution is clear and homogenous. Sonication may be

required for some formulations.

Administration: The formulation should be prepared fresh daily and administered to animals

via oral gavage.
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Caption: Mechanism of action of Enzalutamide on the AR signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12379451?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for In Vitro Evaluation of
Enzalutamide
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Caption: Workflow for evaluating Enzalutamide's effects in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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